Cas no 686717-61-3 (2-(Sulfooxy)-L-phenylalanine)

2-(Sulfooxy)-L-phenylalanine structure
2-(Sulfooxy)-L-phenylalanine structure
Product name:2-(Sulfooxy)-L-phenylalanine
CAS No:686717-61-3
MF:C9H11NO6S
MW:261.252
CID:2851297
PubChem ID:57440935

2-(Sulfooxy)-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL1527613
    • DTXSID00726475
    • 2-(Sulfooxy)-L-phenylalanine
    • 686717-61-3
    • Inchi: InChI=1S/C9H11NO6S/c10-7(9(11)12)5-6-3-1-2-4-8(6)16-17(13,14)15/h1-4,7H,5,10H2,(H,11,12)(H,13,14,15)/t7-/m0/s1
    • InChI Key: QTCRLZGTYUJQIE-ZETCQYMHSA-N

Computed Properties

  • Exact Mass: 261.03070824Da
  • Monoisotopic Mass: 261.03070824Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 135Ų
  • XLogP3: -2.4

Recommend Articles

Recommended suppliers
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.